Cas no 111224-13-6 (Ethanone, 1-(3-ethyl-2,4-dihydroxyphenyl)-)

• Product Name: Ethanone, 1-(3-ethyl-2,4-dihydroxyphenyl)-
• CAS No: 111224-13-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1196855
• PubChem ID: 21287021
• Update Time: 2025-04-20

Ethanone, 1-(3-ethyl-2,4-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-ethyl-2,4-dihydroxyphenyl)-
• 1-(3-ethyl-2,4-dihydroxyphenyl)ethanone
• 111224-13-6
• WRLYGDRGLRWENL-UHFFFAOYSA-N
• 1-(3-Ethyl-2,4-dihydroxyphenyl)ethan-1-one
• 1-(3-Ethyl-2,4-dihydroxy-phenyl)-ethanone
• DTXSID00612021
• DB-110890
• SCHEMBL2009246

• Inchi： 1S/C10H12O3/c1-3-7-9(12)5-4-8(6(2)11)10(7)13/h4-5,12-13H,3H2,1-2H3
• InChI Key： WRLYGDRGLRWENL-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=CC=C(C=1CC)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones